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Compound of Interest

Compound Name: Dimethyl ethylidenemalonate

Cat. No.: B099043

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for dimethyl
ethylidenemalonate (CAS No. 17041-60-0). The information is compiled to assist laboratory
personnel in minimizing risks and ensuring a safe working environment.

Hazard Identification and Classification

Dimethyl ethylidenemalonate is a colorless to light yellow liquid with a fruity odor. While
comprehensive toxicity data is not readily available, it is known to pose a risk of irritation to the
eyes and skin. Therefore, appropriate precautions must be taken to avoid direct contact.

Table 1: Hazard Identification

Hazard Classification Description
Physical Hazards Combustible liquid[1]
Health Hazards Causes skin irritation

Causes serious eye irritation

May cause respiratory irritation

Environmental Hazards No data available
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First Aid Measures

Prompt and appropriate first aid is crucial in the event of exposure. The following table
summarizes the recommended procedures.

Table 2: First Aid Measures

Exposure Route First Aid Protocol

If breathed in, move person into fresh air. If not
Inhalation breathing, give artificial respiration. Consult a

physician.

) Wash off with soap and plenty of water. Consult
Skin Contact -
a physician.

Rinse thoroughly with plenty of water for at least

Eye Contact ) o
15 minutes and consult a physician.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Fire-Fighting Measures

Dimethyl ethylidenemalonate is a combustible liquid with a flash point of 97 °C (206.6 °F) in a
closed cup.[1]

Table 3: Fire-Fighting Measures
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Aspect Recommendation

Use water spray, alcohol-resistant foam, dry

Suitable Extinguishing Media , o
chemical, or carbon dioxide.

Specific Hazards from Combustion Carbon oxides

Wear self-contained breathing apparatus for

Special Protective Equipment S
firefighting if necessary.[2]

Normal measures for preventive fire protection.

[2]

Further Information

Handling and Storage

Proper handling and storage procedures are essential to prevent exposure and maintain the
chemical's integrity.

Safe Handling Protocols

o Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.
o Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 5.
e Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

o Spill Prevention: Handle with care to avoid spills.

Storage Conditions

o Container: Keep container tightly closed in a dry and well-ventilated place.
e Incompatibilities: Store away from oxidizing agents.
o Storage Class: 10 - Combustible liquids.[1]

Exposure Controls and Personal Protective
Equipment
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Engineering controls and personal protective equipment are critical for minimizing exposure.

Table 4: Exposure Controls and Personal Protective Equipment

Control Parameter

Specification

Engineering Controls

Handle in a fume hood.

Eye/Face Protection

Safety glasses with side-shields conforming to
EN166. Use equipment for eye protection tested
and approved under appropriate government
standards such as NIOSH (US) or EN 166(EU).

Skin Protection

Handle with gloves. Gloves must be inspected
prior to use. Use proper glove removal
technigue (without touching glove's outer
surface) to avoid skin contact with this product.
Dispose of contaminated gloves after use in
accordance with applicable laws and good

laboratory practices. Wash and dry hands.

Body Protection

Complete suit protecting against chemicals. The
type of protective equipment must be selected
according to the concentration and amount of
the dangerous substance at the specific

workplace.

Respiratory Protection

Where risk assessment shows air-purifying
respirators are appropriate use a full-face
respirator with multi-purpose combination (US)
or type ABEK (EN 14387) respirator cartridges
as a backup to engineering controls. If the
respirator is the sole means of protection, use a
full-face supplied air respirator. Use respirators
and components tested and approved under
appropriate government standards such as
NIOSH (US) or CEN (EU).

Physical and Chemical Properties
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Table 5: Physical and Chemical Properties

Property Value

Molecular Formula C7H1004[3]

Molar Mass 158.15 g/mol

Appearance Colorless to light yellow liquid
Density 1.111 g/mL at 25 °C[1]

Boiling Point 154 °C

Flash Point 97 °C (206.6 °F) - closed cup[1]
Refractive Index n20/D 1.447[1]

Experimental Protocols
Protocol 1: Standard Handling Procedure

» Preparation: Before handling, ensure that the chemical fume hood is operational and that all
necessary personal protective equipment (safety glasses, lab coat, compatible gloves) is
worn.

» Dispensing: Carefully dispense the required amount of dimethyl ethylidenemalonate in the
fume hood. Avoid splashing.

e Reaction Setup: If used in a reaction, add it to the reaction vessel slowly and in a controlled

mannetr.

o Post-Handling: Tightly seal the container after use and decontaminate any surfaces that may
have come into contact with the chemical. Wash hands thoroughly.

Protocol 2: Chemical Spill Response

o Evacuation: Immediately evacuate the area of the spill, except for personnel involved in the
cleanup.

e Ventilation: Ensure the area is well-ventilated.
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» Containment: Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or
earth). Do not use combustible materials, such as sawdust.

e Collection: Collect the absorbed material into a suitable container for disposal.
» Decontamination: Decontaminate the spill area with a suitable cleaning agent.

» Disposal: Dispose of the waste material in accordance with local, state, and federal
regulations.

Visualizations
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Workflow for Handling a Dimethyl Ethylidenemalonate Spill
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Caption: Workflow for handling a chemical spill.
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Hazard Identification and PPE Relationship
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Caption: Relationship between hazards and protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dimethyl Ethylidenemalonate: A Technical Guide to
Safe Handling and Precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099043#dimethyl-ethylidenemalonate-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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